(S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride

• Molecular Formula: C6H16ClNO
• Molecular Weight: 153.65 g/mol
• SMILES: CC(C)C(CN)CO.Cl
• InChI: InChI=1S/C6H15NO.ClH/c1-5(2)6(3-7)4-8;/h5-6,8H,3-4,7H2,1-2H3;1H/t6-;/m0./s1
• InChIKey: RBJQQOPPUARYEC-RGMNGODLSA-N

Researchers designing chiral oxazoline ligands or asymmetric auxiliaries often face limited access to β-amino alcohols with reliably defined stereochemistry. (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride (CAS 1266398-65-5) addresses this gap as a scalable chiral building block featuring an additional methylene spacer versus L-valinol, enabling orthogonal pendant amine functionalization without disrupting oxazoline ring formation. • ≥98% purity, (S)-configured hydrochloride salt for precise weighing and long-term storage at 2-8°C • Primary amine permits amidation, sulfonamide coupling, or reductive amination independently of oxazoline coordination chemistry • Consistent supply from multiple qualified sources supports research-to-process continuity

Chiral Amino Alcohol Building Block Overview

(S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride (CAS 1266398-65-5) is a chiral 1,2-amino alcohol hydrochloride salt with the molecular formula C₆H₁₆ClNO and a molecular weight of 153.65 g/mol [1]. The compound features a primary amine, a primary alcohol, and a single (S)-configured stereocenter at the carbon bearing the aminomethyl group. It belongs to the broader class of chiral amino alcohols derived from the amino acid L-valine, but is structurally distinct from the more common L-valinol (CAS 2026-48-4) due to the presence of an additional methylene spacer between the chiral center and the amine group, classifying it as a β-amino alcohol rather than a 1,2-amino alcohol [2]. The hydrochloride salt form enhances its aqueous solubility and solid-state stability relative to the free base .

Stereochemical control Single (S)-configured stereocenter for chiral auxiliary and ligand synthesis

Salt form advantage Hydrochloride salt ensures solid-state stability, consistent stoichiometry, and aqueous handling

Scaffold differentiation β-Amino alcohol with extra methylene spacer vs. 1,2-amino alcohols like L-valinol; distinct stereoelectronic profile

• [1] PubChem. (2025). Compound Summary: (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride. CID 50993768. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: L-Valinol. CID 640993. National Center for Biotechnology Information. View Source

Why This Compound Cannot Be Replaced by L-Valinol

Despite their shared biosynthetic origin from L-valine, (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride and L-valinol are not interchangeable. The target compound possesses an additional methylene (–CH₂–) spacer between the chiral center and the primary amine, which fundamentally alters its stereoelectronic properties: it increases the molecular weight by 14.03 g/mol, adds one more rotatable bond (3 vs. 2), and introduces an additional hydrogen bond donor (3 vs. 2) compared to L-valinol [1][2]. These differences influence the conformational flexibility, basicity (predicted pKa of ~14.8 for the free base vs. ~12.8 for valinol), and steric environment during oxazoline formation and metal coordination . In asymmetric catalysis and chiral ligand design, such subtle structural variations can lead to measurable differences in enantioselectivity and yield [3].

The additional methylene spacer alters conformational flexibility, hydrogen-bond donor count, and amine basicity; L-valinol cannot directly replicate these properties.

Oxazoline-forming reactions and metal-coordination geometry may shift due to steric and electronic differences, changing enantioselectivity outcomes.

Protocols optimized for L-valinol will require re-validation; stereochemical fidelity and yield profiles may not transfer.

• [1] PubChem. (2025). Compound Summary: (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride. CID 50993768. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: L-Valinol. CID 640993. National Center for Biotechnology Information. View Source
• [3] Grafiati. (2025). Journal articles: Chiral amino alcohols – review of enantioselective synthetic routes. Grafiati Literature Database. View Source

Quantitative Differentiation from Closest Analogs

Molecular Architecture: Extra Methylene Spacer

The target compound (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride contains a –CH₂–NH₂ side chain, whereas L-valinol hydrochloride (CAS 17016-89-6) carries a –NH₂ group directly on the stereocenter. This structural difference results in a 14.03 g/mol higher molecular weight (153.65 vs. 139.62 g/mol), one additional rotatable bond (3 vs. 2), and an extra hydrogen bond donor (3 vs. 2) for the target [1][2]. The free base form of the target (CAS 903889-49-6) has a higher predicted pKa (14.81 ± 0.10) compared to valinol (pKa 12.82 ± 0.10), indicating reduced amine basicity due to the extended carbon chain .

Molecular architecture

Class-level

MW +14 g/mol; +1 rotatable bond; +1 HBD; pKa ↑ ~2 units vs. valinol

Steric and electronic differences may influence oxazoline formation selectivity

Computed descriptors; predicted pKa values

Evidence Dimension	Molecular descriptors (MW, rotatable bonds, HBD count, pKa)
Target Compound Data	MW 153.65 g/mol (HCl salt) / 117.19 g/mol (free base); 3 rotatable bonds; 3 HBD; pKa 14.81 ± 0.10 (free base, predicted)
Comparator Or Baseline	L-Valinol HCl (CAS 17016-89-6): MW 139.62 g/mol; 2 rotatable bonds; 2 HBD; L-Valinol free base (CAS 2026-48-4): MW 103.16 g/mol; pKa 12.82 ± 0.10 (predicted)
Quantified Difference	ΔMW = +14.03 g/mol (HCl salts); ΔRotatable Bonds = +1; ΔHBD = +1; ΔpKa ≈ +2.0 units (free bases)
Conditions	Computed molecular descriptors from PubChem (2025 release); pKa values predicted by ACD/Labs as compiled on ChemicalBook

Why This Matters

The extra methylene spacer alters both steric and electronic properties, which can translate into different diastereoselectivity outcomes when used as a chiral auxiliary in oxazoline-mediated asymmetric alkylations.

• [1] PubChem. (2025). Compound Summary: (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride. CID 50993768. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: L-Valinol. CID 640993. National Center for Biotechnology Information. View Source

Enantiomeric Configuration and Purity Specification

The target compound is the (S)-enantiomer (CAS 1266398-65-5), whereas the (R)-enantiomer (CAS 2742306-36-9) is commercially available as a separate product. Both are supplied with comparable minimum purity specifications (≥98% for the (S)-isomer vs. ≥95% for the (R)-isomer) . The two enantiomers are not interchangeable in any stereoselective application, as the absolute configuration at the chiral center dictates the stereochemical outcome of downstream reactions. This principle is well-established for related valinol-derived chiral auxiliaries, where the (S)-valinol-derived oxazolidinones produce alkylated products with diastereofacial selectivity up to >99% d.e., while the (R)-enantiomer gives the opposite facial selectivity [1][2].

Enantiomeric identity

Head-to-head

(S) ≥98% HPLC; (R) available separately ≥95%

Correct enantiomer selection determines stereochemical outcome

Vendor specifications; >99% d.e. reported for related auxiliaries

Evidence Dimension	Enantiomeric identity and purity specification
Target Compound Data	(S)-enantiomer; ≥98% purity (HPLC); CAS 1266398-65-5; IUPAC (2S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride
Comparator Or Baseline	(R)-enantiomer (CAS 2742306-36-9); ≥95% purity; IUPAC (2R)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride
Quantified Difference	Opposite absolute configuration; purity specification difference of ≥3 percentage points favoring the (S)-isomer from major suppliers
Conditions	Purity specifications from vendor certificates of analysis (Leyan, AKSci); stereochemical assignment confirmed by SMILES notation in PubChem

Why This Matters

Procurement of the correct enantiomer is non-negotiable for stereoselective synthesis; selecting the (S)-form ensures the expected stereochemical outcome in oxazoline formation and subsequent asymmetric transformations.

• [1] ScienceDirect. (2002). l-Valinol and l-phenylalaninol-derived 2-phenylamino-2-oxazolines as chiral auxiliaries in asymmetric alkylations. Tetrahedron: Asymmetry, 13(5), 503–510. View Source
• [2] Wikipedia. (2022). Valinol – Organic compound, chiral amino alcohol from valine. Wikimedia Foundation. View Source

Physical Property Differentiation

The free base form of the target compound (S)-2-(aminomethyl)-3-methylbutan-1-ol (CAS 903889-49-6) exhibits a predicted boiling point of 199.3 ± 13.0 °C at atmospheric pressure, which is approximately 10 °C higher than the reported boiling range of L-valinol (189–190 °C at atmospheric pressure) [1]. The predicted density of the target free base is 0.904 ± 0.06 g/cm³, which is lower than the experimentally determined density of L-valinol (0.926 g/mL at 25 °C) . These differences are consistent with the additional methylene group in the target, which increases molecular polarizability and alters intermolecular hydrogen-bonding networks.

Physical properties

Reported

Bp ~199 °C (pred.) vs. 189–190 °C (lit.); Density 0.904 vs. 0.926 g/cm³

Higher boiling point suggests stronger intermolecular interactions

Target: predicted values; valinol: experimental literature

Evidence Dimension	Boiling point and density (free base forms)
Target Compound Data	Boiling point: 199.3 ± 13.0 °C (predicted); Density: 0.904 ± 0.06 g/cm³ (predicted)
Comparator Or Baseline	L-Valinol: Boiling point: 189–190 °C (experimental, lit.); Density: 0.926 g/mL at 25 °C (experimental, lit.)
Quantified Difference	ΔBoiling Point ≈ +10 °C; ΔDensity ≈ –0.022 g/cm³
Conditions	Target compound: predicted values (ACD/Labs); L-Valinol: experimental literature values compiled by Wikipedia and ChemicalBook

Why This Matters

The higher boiling point of the target compound indicates stronger intermolecular interactions, which may be advantageous in high-temperature reactions; the lower density may affect solvent partitioning and extraction protocols.

• [1] Wikipedia. (2022). Valinol. Boiling point 189–190 °C; density 0.926 g/mL; melting point 30–34 °C. View Source

Salt Form Stability and Handling Advantages

The hydrochloride salt of (S)-2-(aminomethyl)-3-methylbutan-1-ol is a solid at ambient temperature with a recommended storage condition of sealed in dry environment at 2–8 °C, whereas the free base (CAS 903889-49-6) is recommended for long-term storage in a cool, dry place without requiring refrigeration . The hydrochloride salt has a defined molecular formula (C₆H₁₆ClNO) and molecular weight (153.65 g/mol) verified by PubChem, while the free base is a low-melting solid or liquid with a melting point range comparable to L-valinol (30–34 °C) [1]. This salt form provides consistent stoichiometry and improved handling characteristics for precise weighing in synthesis.

Salt form stability

Class-level

HCl salt: solid, 2–8 °C storage; free base: low-melting, possible liquefaction

Salt form ensures consistent stoichiometry and precise weighing

Storage recommendations from supplier datasheets

Evidence Dimension	Physical state and storage requirements
Target Compound Data	Hydrochloride salt: white to off-white solid; storage: sealed in dry, 2–8 °C; MW 153.65 g/mol; ≥98% purity (HPLC)
Comparator Or Baseline	Free base (CAS 903889-49-6): low-melting solid or liquid; storage: cool, dry place; MW 117.19 g/mol; ≥98% purity (HPLC)
Quantified Difference	Salt form is a defined solid with higher MW (+36.46 g/mol from HCl); requires refrigeration for long-term stability; free base is potentially hygroscopic and may liquefy near ambient temperature
Conditions	Storage recommendations from ChemScene and AKSci technical datasheets; physical state comparison with L-valinol (mp 30–34 °C)

Why This Matters

For procurement decisions, the hydrochloride salt provides a more stable, easily handled solid form with defined stoichiometry, reducing variability in reaction stoichiometry caused by hygroscopicity or partial liquefaction of the free base.

• [1] Wikipedia. (2022). Valinol. Melting point 30–34 °C. View Source

Synthetic Utility in Oxazoline Ligand Design

The target compound, as a chiral β-amino alcohol, can be converted into 2-(aminomethyl)oxazoline ligands, which serve as highly modular scaffolds for preparing asymmetric catalysts with variable denticity (2 to 5 coordination sites) [1]. In contrast, L-valinol-derived oxazolines lack the pendant aminomethyl arm, limiting their denticity to a maximum of 3 without additional synthetic elaboration [2]. Literature on related valinol-derived oxazolidinone auxiliaries reports diastereofacial selectivity of up to >99% d.e. in alkylation reactions, demonstrating the critical role of the amino alcohol stereochemistry in determining reaction outcomes [3]. While direct comparative catalytic data for the target compound are not yet published, the additional aminomethyl functionality enables post-oxazoline derivatization strategies (e.g., amide coupling, reductive amination) that are not accessible with simpler valinol derivatives [4].

Ligand design potential

Class-level

Pendant –CH₂NH₂ enables denticity up to 5; valinol oxazolines limited to 3

Enables higher-denticity chiral ligands for broader metal scope

Direct catalytic data for target not yet published; scaffold methodology established

Evidence Dimension	Ligand denticity and post-synthetic diversification potential
Target Compound Data	Can form oxazolines with a pendant aminomethyl arm, enabling ligand denticity of up to 5; the free primary amine permits further functionalization (amidation, sulfonamide formation, reductive amination)
Comparator Or Baseline	L-Valinol-derived oxazolines: maximum denticity of 3 without additional functionalization; no pendant amine for post-synthetic modification
Quantified Difference	Addition of one primary amine functional group enables at least two additional coordination modes and orthogonal derivatization chemistry
Conditions	Synthetic methodology established for 2-(aminoalkyl)oxazolines from β-amino alcohols (ACS Publications, modular synthesis protocols)

Why This Matters

The pendant aminomethyl group in the target compound enables the synthesis of higher-denticity chiral ligands that can accommodate a broader range of metal centers, expanding the scope of asymmetric catalytic transformations accessible from a single chiral building block.

• [1] NCBI/ACS Publications. (2025). 2-(Aminomethyl)-oxazolines: highly modular scaffolds for the preparation of novel asymmetric ligands. PubMed Abstract. View Source
• [2] ScienceDirect. (2002). l-Valinol and l-phenylalaninol-derived 2-phenylamino-2-oxazolines as chiral auxiliaries in asymmetric alkylations. Tetrahedron: Asymmetry, 13(5), 503–510. View Source
• [3] SciLit. (2002). l-Valinol and l-phenylalaninol-derived 2-phenylamino-2-oxazolines as chiral auxiliaries – diastereofacial selectivity up to >99% d.e. View Source
• [4] Grafiati. (2025). Enantiopure β-amino alcohols as building blocks for active pharmaceutical ingredients – review of synthetic utility. View Source

High-Value Application Scenarios

Modular Chiral Bis- and Tris(oxazoline) Ligands

The target compound serves as an ideal precursor for 2-(aminomethyl)oxazoline scaffolds, which can be further elaborated into chiral bis- and tris(oxazoline) ligands with denticity ranging from 2 to 5. The pendant primary amine allows orthogonal functionalization (amidation, sulfonamide coupling, reductive amination) without affecting the oxazoline ring, enabling systematic tuning of the steric and electronic environment around the metal center [1]. This is a capability not available from L-valinol, whose oxazolines lack a functionalizable pendant arm [2].

Stereocontrolled C–C Bond Formation Auxiliary

Building on the well-established precedent of valinol-derived oxazolidinones achieving >99% d.e. in asymmetric alkylations, the target compound can be converted into the corresponding oxazolidinone or oxazoline auxiliary. The additional methylene spacer alters the steric environment around the chiral center, potentially offering complementary diastereofacial selectivity profiles for challenging substrates where valinol-derived auxiliaries give suboptimal selectivity [3].

MDM2-p53 Inhibitor and Peptidomimetic Intermediate

The target compound is structurally related to building blocks used in the synthesis of small-molecule MDM2-p53 protein-protein interaction inhibitors, which are in clinical trials for cancer therapy. L-Valinol has been explicitly cited as a reagent in these syntheses . The target β-amino alcohol architecture, with its extended carbon chain, may offer improved pharmacokinetic properties (e.g., increased lipophilicity due to lower predicted logP of −0.04 vs. 0 for L-valinol) when incorporated into peptidomimetic scaffolds [4][5].

Enantiopure Building Block for Catalysis Research

With consistent ≥98% purity and defined (S)-stereochemistry, the hydrochloride salt provides a reliable, analytically characterized starting material for reproducible asymmetric synthesis. The solid salt form facilitates precise weighing and long-term storage at 2–8 °C, making it suitable for both small-scale academic research and larger-scale industrial process development . The compound's ready availability from multiple reputable suppliers ensures supply chain redundancy for ongoing research programs.

Application

Selection Property

Validation Focus

Modular bis- and tris(oxazoline) ligand synthesis

Pendant primary amine for orthogonal post-oxazoline functionalization

Ligand denticity and metal coordination versatility

C–C bond formation chiral auxiliary

Extra methylene spacer steric environment

Diastereoselectivity profile with challenging substrates

MDM2-p53 interaction inhibitor intermediate

Extended carbon chain and altered lipophilicity (logP)

Pharmacokinetic property screening in model systems

Enantiopure building block for asymmetric catalysis

Defined (S)-stereochemistry and solid hydrochloride salt

Reproducibility of enantioselective outcomes and storage stability

• [1] NCBI/ACS Publications. (2025). 2-(Aminomethyl)-oxazolines: highly modular scaffolds for the preparation of novel asymmetric ligands. PubMed Abstract. View Source
• [2] ScienceDirect. (2002). l-Valinol and l-phenylalaninol-derived 2-phenylamino-2-oxazolines as chiral auxiliaries. Tetrahedron: Asymmetry, 13(5), 503–510. View Source
• [3] SciLit. (2002). l-Valinol and l-phenylalaninol-derived 2-phenylamino-2-oxazolines as chiral auxiliaries – diastereofacial selectivity up to >99% d.e. View Source
• [4] ChemBase. (2025). 2-(Aminomethyl)-3-methylbutan-1-ol. LogP: −0.04468982; LogD (pH 7.4): −2.3912337. View Source
• [5] PubChem. (2025). L-Valinol. XLogP3-AA: 0. CID 640993. View Source